molecular formula C12H10O B8512580 7-Ethynyl-2-tetralone

7-Ethynyl-2-tetralone

Cat. No. B8512580
M. Wt: 170.21 g/mol
InChI Key: VSYKXHCYXBLHGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Ethynyl-2-tetralone is a useful research compound. Its molecular formula is C12H10O and its molecular weight is 170.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Ethynyl-2-tetralone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Ethynyl-2-tetralone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

7-Ethynyl-2-tetralone

Molecular Formula

C12H10O

Molecular Weight

170.21 g/mol

IUPAC Name

7-ethynyl-3,4-dihydro-1H-naphthalen-2-one

InChI

InChI=1S/C12H10O/c1-2-9-3-4-10-5-6-12(13)8-11(10)7-9/h1,3-4,7H,5-6,8H2

InChI Key

VSYKXHCYXBLHGV-UHFFFAOYSA-N

Canonical SMILES

C#CC1=CC2=C(CCC(=O)C2)C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 7′-ethynyl-3′,4′-dihydrospiro[1,3-dioxolane-2,2′(1′H)-naphthalene] (0.85 g, 3.9 mmol ) in THF (15 ml ) and 1N HCl (5 ml) was stirred overnight at room temperature. Concentrated HCl (2×0.5 ml) was then added in two aliquots 2 hours apart. After stirring a further 2 hours the solution was diluted with diethyl ether, the aqueous phase was separated, and the solution dried (MgSO4) and concentrated in vacuo. The residue was purified by chromatography on silica gel (15 g) eluting with diethyl ether:hexane (1:9→1:4) to give 7-ethynyl-2-tetralone as a solid (0.31 g). 1H NMR (CDCl3, 200 MHz) δ: 2.54 (t, J=7 Hz, 2H, CH2), 3.05 (s, 1H, ethynyl H), 3.06 (t, J=7 Hz, 2H, CH2), 3.56 (s, 2H, CH2), 7.18 (d, J=8 Hz, 1H, Ar), 7.26 (s, 1H, Ar), 7.34 (d, J=8 Hz, 1H, Ar).
Name
7′-ethynyl-3′,4′-dihydrospiro[1,3-dioxolane-2,2′(1′H)-naphthalene]
Quantity
0.85 g
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Quantity
0.5 mL
Type
solvent
Reaction Step Three

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